5,10-Dimethyl-5,10-dihydrophenazin-5-ium

• CAS No.: 46492-21-1
• Molecular Formula: C14H15N2+
• Molecular Weight: 211.28 g/mol
• IUPAC Name: 5,10-dimethyl-5H-phenazin-5-ium
• InChI: InChI=1S/C14H14N2/c1-15-11-7-3-5-9-13(11)16(2)14-10-6-4-8-12(14)15/h3-10H,1-2H3/p+1
• InChI Key: GVTGSIMRZRYNEI-UHFFFAOYSA-O
• Canonical SMILES: C[NH+]1C2=CC=CC=C2N(C3=CC=CC=C31)C

Description

5,10-Dimethyl-5,10-dihydrophenazin-5-ium is a chemical compound with the molecular formula C14H14N2 It is a derivative of phenazine, characterized by the presence of two methyl groups at the 5 and 10 positions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,10-Dimethyl-5,10-dihydrophenazin-5-ium typically involves the reduction of phenazine derivatives. One common method includes the use of reducing agents such as sodium borohydride or lithium aluminum hydride under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation.

Industrial Production Methods

Industrial production of this compound may involve large-scale reduction processes using similar reducing agents. The reaction conditions are optimized to ensure high yield and purity of the final product. The compound is then purified through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

5,10-Dimethyl-5,10-dihydrophenazin-5-ium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form phenazine derivatives.

Reduction: Further reduction can lead to fully reduced phenazine compounds.

Substitution: The methyl groups can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Halogenating agents and nucleophiles are used for substitution reactions.

Major Products Formed

Oxidation: Phenazine derivatives.

Reduction: Fully reduced phenazine compounds.

Substitution: Various substituted phenazine derivatives.

Scientific Research Applications

5,10-Dimethyl-5,10-dihydrophenazin-5-ium has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex phenazine derivatives.

Biology: Investigated for its potential antimicrobial properties.

Medicine: Explored for its role in developing new therapeutic agents.

Industry: Utilized in the production of dyes and pigments.

Mechanism of Action

The mechanism of action of 5,10-Dimethyl-5,10-dihydrophenazin-5-ium involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit or activate specific pathways, leading to various biological effects. The exact molecular targets and pathways are still under investigation, but it is believed to interact with redox-active sites in cells.

Comparison with Similar Compounds

Similar Compounds

• 5-Methyl-5,10-dihydrophenazine
• 5,10-Dihydro-5,10-dimethylphenazine

Uniqueness

5,10-Dimethyl-5,10-dihydrophenazin-5-ium is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties